Cas no 1219982-76-9 (3-(3-bromophenoxy)azetidine)

3-(3-bromophenoxy)azetidine structure
3-(3-bromophenoxy)azetidine structure
Product Name:3-(3-bromophenoxy)azetidine
CAS No:1219982-76-9
MF:C9H10BrNO
MW:228.08580160141
CID:4563533
PubChem ID:53409271
Update Time:2025-09-27

3-(3-bromophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-bromophenoxy)azetidine
    • tert-Butyl 3-(3-bromophenoxy)azetidine-1-carboxylate
    • Azetidine, 3-(3-bromophenoxy)-
    • A1-11108
    • GPNDDWSLZVNLRW-UHFFFAOYSA-N
    • 3-(3-Bromo-phenoxy)-azetidine-1-carboxylic acid tert-butyl ester
    • DB-173694
    • SCHEMBL2275445
    • CS-0058174
    • 1227467-04-0
    • 1219982-76-9
    • starbld0019675
    • EN300-7421276
    • MDL: MFCD11848757
    • Inchi: 1S/C9H10BrNO/c10-7-2-1-3-8(4-7)12-9-5-11-6-9/h1-4,9,11H,5-6H2
    • InChI Key: JBPIMCBLGQPQIO-UHFFFAOYSA-N
    • SMILES: N1CC(OC2=CC=CC(Br)=C2)C1

Computed Properties

  • Exact Mass: 327.04701g/mol
  • Monoisotopic Mass: 327.04701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 38.8Ų

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